Cas no 145029-84-1 (4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine)

• Product Name: 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine
• CAS No: 145029-84-1
• MF: C₉H₆ClFN₂S
• MW: 228.673742771149
• CID: 5160734
• PubChem ID: 7064037
• Update Time: 2025-05-24

4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine

• Inchi： 1S/C9H6ClFN2S/c10-7-3-5(11)1-2-6(7)8-4-14-9(12)13-8/h1-4H,(H2,12,13)
• InChI Key： YKUHOXMBKIGRFZ-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CC=C(F)C=C2Cl)N=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine

Introduction to 4-(2-Chloro-4-fluorophenyl)-1,3-thiazol-2-amine (CAS No. 145029-84-1)

4-(2-Chloro-4-fluorophenyl)-1,3-thiazol-2-amine, with the CAS number 145029-84-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a thiazole ring and a substituted phenyl group. These characteristics contribute to its potential biological activities and therapeutic applications.

The chemical structure of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine consists of a thiazole ring, which is a five-membered heterocyclic compound containing sulfur and nitrogen atoms. The presence of the 2-chloro-4-fluorophenyl substituent on the thiazole ring imparts specific electronic and steric properties to the molecule, influencing its reactivity and biological activity. The amine group at the 2-position of the thiazole ring further enhances its potential for forming hydrogen bonds and participating in various chemical reactions.

In recent years, 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine has been extensively studied for its potential as a lead compound in drug discovery. Research has shown that this compound exhibits promising pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. For instance, studies have demonstrated that it can inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the treatment of inflammatory diseases.

Moreover, the antimicrobial properties of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine have been investigated in various microbial models. It has been found to exhibit broad-spectrum activity against both Gram-positive and Gram-negative bacteria, as well as certain fungi. This broad-spectrum activity makes it a valuable candidate for developing new antimicrobial agents to combat multidrug-resistant pathogens.

In the context of cancer research, 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine has shown promise as an anticancer agent. Preclinical studies have demonstrated its ability to induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. Additionally, it has been found to inhibit angiogenesis, which is crucial for tumor growth and metastasis. These findings suggest that this compound could be further developed into a novel anticancer therapy.

The synthesis of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 2-chloro-4-fluoroaniline with an appropriate thioamide or thiourea derivative under suitable conditions to form the thiazole ring. Subsequent steps may involve functional group modifications to optimize the compound's pharmacological properties and improve its drug-like characteristics.

The pharmacokinetic properties of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine have also been studied to assess its suitability as a therapeutic agent. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, and it demonstrates good tissue penetration and low toxicity in preclinical models. These properties are essential for ensuring that the compound can effectively reach its target sites in the body without causing significant adverse effects.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine in human subjects. Early results from phase I trials have shown that it is well-tolerated at therapeutic doses and exhibits promising therapeutic effects in patients with inflammatory diseases and certain types of cancer. Further clinical studies are needed to fully understand its potential as a therapeutic agent.

In conclusion, 4-(2-chloro-4-fluorophenyl)-1,3-thiazol-2-amine (CAS No. 145029-84-1) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in drug discovery and pharmaceutical research. Ongoing studies continue to explore its mechanisms of action and optimize its use in various medical applications.